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Compound of Interest

Compound Name: ortho Gliclazide

Cat. No.: B601501

For laboratory personnel, including researchers, scientists, and drug development
professionals, adherence to strict safety protocols is paramount when handling chemical
compounds. This guide provides essential, immediate safety and logistical information for the
handling of ortho-Gliclazide, a known impurity of the anti-diabetic drug Gliclazide. The following
procedures and recommendations are based on the available safety data for Gliclazide and
general best practices for handling hazardous chemicals in a laboratory setting.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following Personal Protective Equipment
(PPE) is mandatory when handling ortho-Gliclazide.
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Protection Type Recommended Equipment  Specifications & Notes

Must conform to OSHA's eye
and face protection regulations
o in 29 CFR 1910.133 or
] Safety glasses with side
Eye/Face Protection ) European Standard EN166. A
shields or safety goggles. , _
face shield may be required for
tasks with a high risk of

splashing.[1][2]

Provides protection against
incidental contact. For
] ] o prolonged contact, consider
Hand Protection Disposable nitrile gloves. ) )
double-gloving or using more
robust chemical-resistant

gloves.[1][2][3]

A fire-resistant lab coat that is
clean and fully buttoned is
] recommended.[2] Long-
Body Protection Laboratory coat. )
sleeved, seamless gowns with
tight-fitting cuffs that close in

the back are also advised.[4]

Required when handling the
NIOSH/MSHA or European

. . powder in poorly ventilated
Respiratory Protection Standard EN 149 approved

areas or when dust formation

respirator. o
is likely.[5][6]

Quantitative Toxicity and Exposure Data

While specific occupational exposure limits for ortho-Gliclazide have not been established, data
for Gliclazide provides a reference for its potential toxicity.[1][3]
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Data Point Value Species
Acute Oral Toxicity (LD50) 1,750 mg/kg Rat

3 a/kg Mouse

Subcutaneous Toxicity (LD50) >1 g/kg Rat
1,034 mg/kg Mouse

Oral Toxic Dose (TDLO) 15 mg/kg Mouse
25 mg/kg Rat

9,600 pg/kg/24D (intermittent) Woman

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. TDLO: Lowest

Published Toxic Dose.

Gliclazide is harmful if swallowed and can cause skin and eye irritation.[7][8] Ingestion of even

a single tablet by a non-diabetic individual can lead to profound and prolonged hypoglycemia.

[°]

Experimental Protocols: Safe Handling and Disposal

Handling ortho-Gliclazide:

» Preparation: Before handling, ensure all necessary PPE is correctly worn. Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust particles.[2][8]

» Avoiding Dust Formation: As ortho-Gliclazide is a solid powder, care must be taken to

prevent the generation of dust.[1][2]

» Hygiene Measures: Practice good industrial hygiene. Wash hands thoroughly with soap and

water after handling and before eating, drinking, or smoking.[1][2] Avoid contact with skin,

eyes, and clothing.[8]

o Accidental Release: In case of a spill, evacuate the area. Wear a self-contained breathing

apparatus, rubber boots, and heavy rubber gloves.[5] Sweep up the material, place itin a
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suitable, closed container for disposal, and avoid raising dust.[1][5] Ventilate the area and
wash the spill site after material pickup is complete.[5]

Storage:
o Store in a tightly sealed, original container in a dry, cool, and well-ventilated place.[5][8]
o Keep refrigerated to maintain product quality.[1]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[1]
Disposal Plan:

o Waste Identification: All materials contaminated with ortho-Gliclazide, including disposable
PPE, are considered hazardous waste.

» Containment: Contaminated materials should be placed in suitable, closed containers.[1]

o Disposal Method: Dissolve or mix the material with a combustible solvent and incinerate in a
chemical incinerator equipped with an afterburner and scrubber.[5] All disposal activities
must be in accordance with local, state, and federal regulations.[5] Dispose of the contents
and container to an approved waste disposal plant.[1]

Workflow for Safe Handling of ortho-Gliclazide

The following diagram illustrates the procedural workflow for safely handling ortho-Gliclazide in
a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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